Cas no 308273-64-5 (tert-butyl (S)-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (S)-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 308273-64-5
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 4643765
• Update Time: 2025-10-29

tert-butyl (S)-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• (S)-tert-Butyl 2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• 2-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester, (2S)-

• Inchi： 1S/C14H25NO4/c1-5-18-12(16)10-11-8-6-7-9-15(11)13(17)19-14(2,3)4/h11H,5-10H2,1-4H3/t11-/m0/s1
• InChI Key： QATMVVBWPDEWBF-NSHDSACASA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC[C@H]1CC(OCC)=O

Additional information on tert-butyl (S)-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

Research Brief on tert-butyl (S)-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 308273-64-5) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (S)-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 308273-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and central nervous system (CNS) targeting agents. Recent studies have highlighted its utility in asymmetric synthesis and as a building block for complex pharmacophores.

Structural analysis of 308273-64-5 reveals its unique stereochemical properties, with the (S)-configuration at the 2-position playing a critical role in biological activity. The tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic transformations, while the ethoxycarbonyl moiety provides a handle for further functionalization. These features make it particularly valuable in medicinal chemistry applications where precise stereocontrol is required.

In recent synthetic applications, researchers have employed 308273-64-5 as a precursor for the development of novel gamma-secretase modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in constructing constrained peptidomimetics that show promise in Alzheimer's disease research. The compound's ability to introduce both steric and electronic effects has made it particularly useful in structure-activity relationship (SAR) studies of amyloid-beta targeting compounds.

Pharmacokinetic studies of derivatives containing this scaffold have shown improved blood-brain barrier penetration compared to earlier analogs. This property, combined with the molecule's metabolic stability (as evidenced by recent in vitro microsomal stability assays), positions 308273-64-5 as a valuable scaffold for CNS drug discovery. Current research efforts are focusing on optimizing the substitution patterns on both the piperidine ring and the ester functionality to enhance target engagement and selectivity.

From a synthetic chemistry perspective, recent advances in the preparation of 308273-64-5 have focused on greener methodologies. A 2024 publication in Organic Process Research & Development reported an improved catalytic asymmetric synthesis route using immobilized enzymes, achieving >99% ee with significantly reduced environmental impact. This development addresses previous challenges in large-scale production while maintaining the high stereochemical purity required for pharmaceutical applications.

Emerging applications of this compound extend beyond traditional small molecule drugs. Recent work in chemical biology has demonstrated its utility in the development of PROTACs (proteolysis targeting chimeras), where the piperidine scaffold serves as a linker between target-binding and E3 ligase-recruiting moieties. The compound's rigidity and predictable conformation make it particularly suitable for these bifunctional molecules, as evidenced by successful degradation of several challenging targets in recent preclinical studies.

In conclusion, tert-butyl (S)-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (308273-64-5) continues to prove its value as a versatile building block in pharmaceutical research. Its applications span from traditional medicinal chemistry to cutting-edge targeted protein degradation approaches. Ongoing research is expected to further expand its utility, particularly in CNS drug discovery and the development of next-generation therapeutic modalities. Future directions may include exploration of its use in covalent inhibitor design and as a scaffold for fragment-based drug discovery.